3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(2,3-dichlorophenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C13H7Cl2NO4/c14-11-3-1-2-10(12(11)15)7-4-8(13(17)18)6-9(5-7)16(19)20/h1-6H,(H,17,18)
• InChI Key: UXPSHYOXLLKNRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H7Cl2NO4
• DSSTOX Substance ID: DTXSID40691198
• Molecular Weight: 312.10 g/mol
• CAS RN: 1261910-86-4

Description

3-(2,3-Dichlorophenyl)-5-nitrobenzoic acid, commonly known as DCNB, is an important compound in the field of organic chemistry. It is a versatile building block in the synthesis of a variety of organic compounds, and has been used in numerous scientific research applications. DCNB is a colorless crystalline solid with a melting point of 140-141°C and a boiling point of 300°C. It is soluble in a range of organic solvents, such as chloroform, methanol, and acetic acid. It is stable in the presence of light and oxygen, and has a wide range of applications in the laboratory.

Scientific Research Applications

DCNB has been used in a variety of scientific research applications. It has been used to synthesize a range of organic compounds, including pharmaceuticals, dyes, and agrochemicals. It has also been used in the study of enzyme kinetics, as well as in the study of drug metabolism and pharmacokinetics. Additionally, DCNB has been used in the study of the effects of environmental pollutants on human health.

Mechanism of Action

The mechanism of action of DCNB is not completely understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450s and other enzymes involved in drug metabolism. Additionally, DCNB has been shown to interact with certain proteins, such as cytochrome c oxidase, and to inhibit the activity of certain enzymes involved in energy metabolism.
Biochemical and Physiological Effects
DCNB has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in drug metabolism, as well as to interact with certain proteins involved in energy metabolism. Additionally, DCNB has been shown to have an effect on the expression of certain genes, as well as to have an effect on the immune system.

Advantages and Limitations for Lab Experiments

The main advantage of DCNB is its stability in the presence of light and oxygen, which makes it an ideal building block for the synthesis of a variety of organic compounds. Additionally, DCNB is soluble in a range of organic solvents, which makes it easy to work with in the laboratory. However, DCNB is toxic, and should be handled with care. Additionally, the reaction of DCNB with certain enzymes and proteins can be difficult to control, and can lead to unexpected results.

Future Directions

Given the wide range of applications of DCNB in scientific research, there are a number of potential future directions for research. These include the development of new methods for the synthesis of DCNB, the development of new methods for the analysis of DCNB, and the development of new methods for the study of the biochemical and physiological effects of DCNB. Additionally, further research is needed to better understand the mechanism of action of DCNB, and to develop new applications for DCNB in the laboratory.

Synthesis Methods

DCNB can be synthesized through a variety of methods. The most common method involves the reaction of 2,3-dichlorobenzaldehyde and nitrobenzene in the presence of an acid catalyst. The reaction proceeds in two steps: first, the nitrobenzene is converted to the nitroso compound, and then the nitroso compound is converted to the desired product, DCNB. This reaction is usually carried out at a temperature of 80-90°C, and the reaction time is typically between 1 and 5 hours.